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Compound of Interest

Compound Name: Glyco-snap-1

CAS No.: 188849-81-2

Cat. No.: B1225759

Get Quote

Part 1: Executive Safety Directives
Immediate Action Required: Treat Glyco-SNAP-1 (N-(β-D-Glucopyranosyl)-N²-acetyl-S-nitroso-

D,L-penicillaminamide) as a temperature- and light-sensitive Nitric Oxide (NO) Donor.[1]

Improper disposal can lead to uncontrolled gas evolution and pressure buildup in waste

containers.[1]

Critical Handling Rules
Do Not Autoclave: Thermal decomposition releases nitric oxide gas rapidly.[1]

Segregate from Reducing Agents: Contact with reducing agents (e.g., DTT, ascorbate) or

metal ions (Cu²⁺) triggers rapid NO release.[1]

Visual Indicator: The compound is green in its active S-nitrosothiol form.[1][2] A transition to

colorless/off-white indicates decomposition to the disulfide and loss of NO-donating capacity

[1].[1][2]

Part 2: Technical Identification & Hazard Profile
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Understanding the chemical stability of Glyco-SNAP-1 is prerequisite to safe disposal.[1]

Unlike standard organic waste, this compound possesses a labile S-NO bond intended to

cleave under physiological conditions.[1]

Property Specification

Chemical Name Glyco-SNAP-1

CAS Number 188849-81-2

Molecular Formula C₁₃H₂₃N₃O₈S

Active Moiety S-nitroso-N-acetylpenicillamine (SNAP) core

Appearance Green solid (active); Colorless/White (inactive)

Solubility
Water-soluble (enhanced by glucopyranosyl

group)

Primary Hazard
Nitric Oxide (NO) gas release; Vasodilation

upon exposure

Decomposition Products
Nitric Oxide, N-acetyl-D-penicillamine disulfide

derivative, Glucose

Part 3: Disposal Protocols
Protocol A: Solid Waste (Expired or Unused Reagent)
Use this workflow for dry powder found in vials.[1]

Assessment: Check the color.

Green: Active NO donor.[1][3]

White/Pale Yellow: Decomposed/Inactive.[1]

Primary Containment: Keep the substance in its original glass vial if possible. Do not transfer

to a metal container.

Labeling: Affix a hazardous waste label clearly marked:
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"Contains Nitric Oxide Donor (Glyco-SNAP-1)"

"Potential Gas Generator - Do Not Seal Tightly"[1]

Secondary Containment: Place the vial inside a clear plastic bag or secondary plastic jar.

Disposal Stream: Route to High Hazard/Reactive Chemical Waste.[1]

Protocol B: Liquid Waste (Reaction Mixtures & Stock
Solutions)
Use this workflow for cell culture media or buffers containing Glyco-SNAP-1.[1]

Mechanism: In aqueous solution, Glyco-SNAP-1 decomposes with a half-life (

) of approximately 30 hours at pH 7.4, releasing NO and forming the disulfide [2].[1]

Quenching (Recommended for High Concentrations >10 mM):

Place the solution in a chemical fume hood.[1]

Expose the solution to ambient light and air for 24-48 hours.[1]

Endpoint: Monitor for the disappearance of the green tint.

pH Adjustment: Ensure the pH is between 6 and 8. Avoid strong acidification, which

accelerates NO release.[1]

Collection:

Pour into a dedicated Aqueous Chemical Waste container.[1]

Vented Cap Rule: Use a vented cap or leave the cap slightly loose for the first 24 hours in

the waste storage area to prevent pressure buildup from residual NO off-gassing.[1]

Segregation: Do NOT mix with waste streams containing:

Reducing agents (DTT, TCEP, Mercaptoethanol).[1]
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Transition metals (Iron, Copper waste).[1]

Strong acids.[1]

Part 4: Decision Logic & Workflow
The following diagram illustrates the decision-making process for disposing of Glyco-SNAP-1,

ensuring safety through visual validation of the chemical state.

Identify Glyco-SNAP-1 Waste

Check Physical State

Solid (Powder) Liquid (Solution)

Is it GREEN? Quench in Fume Hood
(Light Exposure, 24-48h)

Active NO Donor
(High Hazard)

Yes

Decomposed
(Standard Hazard)

No

Solid Hazardous Waste
Label: 'NO Donor'

Color Faded?

No (Still Green)

Aqueous Chemical Waste
(Vented Cap)

Yes (Colorless)

Click to download full resolution via product page

Figure 1: Decision matrix for Glyco-SNAP-1 disposal based on physical state and colorimetric

activity indicators.
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Part 5: Chemical Compatibility & Incompatibility
Matrix
Safe disposal requires strict segregation.[1] The table below details specific incompatibilities

that must be avoided in the waste stream.

Incompatibility Group Example Reagents Consequence of Mixing

Thiol-Based Reductants
Dithiothreitol (DTT),

-Mercaptoethanol

Rapid NO Release: Thiols

attack the S-NO bond

(transnitrosation), accelerating

gas evolution [3].[1]

Transition Metals CuCl₂, FeCl₃, Hemoglobin

Catalytic Decomposition: Trace

metal ions catalyze the

breakdown of RSNOs, causing

pressure spikes.[1]

Strong Acids HCl, H₂SO₄

Destabilization: Promotes

homolytic cleavage of the S-N

bond.[1]

Phosphines
TCEP (Tris(2-

carboxyethyl)phosphine)

Reduction: Reduces the

nitrosothiol, liberating NO gas.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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